Cas no 2549065-32-7 (2-[4-(4-Chlorophenyl)piperazin-1-yl]-5-fluoropyrimidine)

• Product Name: 2-[4-(4-Chlorophenyl)piperazin-1-yl]-5-fluoropyrimidine
• CAS No: 2549065-32-7
• MF: C₁₄H₁₄ClFN₄
• MW: 292.739164829254
• CID: 5316392
• PubChem ID: 154829726
• Update Time: 2025-07-20

2-[4-(4-Chlorophenyl)piperazin-1-yl]-5-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-Chlorophenyl)-1-piperazinyl]-5-fluoropyrimidine
• AKOS040724875
• F6755-0049
• 2549065-32-7
• 2-[4-(4-chlorophenyl)piperazin-1-yl]-5-fluoropyrimidine
• 2-[4-(4-Chlorophenyl)piperazin-1-yl]-5-fluoropyrimidine

• Inchi： 1S/C14H14ClFN4/c15-11-1-3-13(4-2-11)19-5-7-20(8-6-19)14-17-9-12(16)10-18-14/h1-4,9-10H,5-8H2
• InChI Key： WGPJPVWSXSTEFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(C2N=CC(=CN=2)F)CC1

Computed Properties

• Exact Mass: 292.0891023g/mol
• Monoisotopic Mass: 292.0891023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 475.8±55.0 °C(Predicted)
• pka: 4.20±0.40(Predicted)

Additional information on 2-[4-(4-Chlorophenyl)piperazin-1-yl]-5-fluoropyrimidine

Comprehensive Overview of 2-[4-(4-Chlorophenyl)piperazin-1-yl]-5-fluoropyrimidine (CAS No. 2549065-32-7)

2-[4-(4-Chlorophenyl)piperazin-1-yl]-5-fluoropyrimidine (CAS No. 2549065-32-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of piperazine derivatives and fluoropyrimidines, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the 4-chlorophenyl and 5-fluoropyrimidine moieties. These functional groups contribute to its reactivity and interaction with biological targets, making it a valuable candidate for drug discovery and development.

The compound's CAS number 2549065-32-7 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature. Its molecular structure combines a piperazine ring with a chlorophenyl group and a fluoropyrimidine core, which may influence its pharmacokinetic and pharmacodynamic properties. This structural complexity has led to investigations into its potential as a kinase inhibitor or receptor modulator, aligning with current trends in precision medicine and targeted therapies. The presence of the fluorine atom is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, a hot topic in modern medicinal chemistry.

In recent years, the demand for highly functionalized heterocycles like 2-[4-(4-Chlorophenyl)piperazin-1-yl]-5-fluoropyrimidine has surged, driven by advancements in cancer research and central nervous system (CNS) drug development. The compound's potential to interact with dopamine receptors or serotonin receptors has sparked interest in its utility for neurological disorders, a field where novel therapeutics are urgently needed. Additionally, its fluoropyrimidine component aligns with the growing focus on fluorine-containing drugs, which account for a significant portion of FDA-approved pharmaceuticals.

From a synthetic perspective, CAS No. 2549065-32-7 represents a challenging yet rewarding target for organic chemists. The incorporation of both piperazine and pyrimidine rings requires sophisticated cross-coupling strategies and heterocyclic synthesis techniques, topics frequently searched in academic and industrial settings. The compound's 4-chlorophenyl substituent further adds to its synthetic versatility, enabling derivatization for structure-activity relationship (SAR) studies. Such studies are critical for optimizing drug candidates, a process highly relevant to the pharmaceutical industry's pursuit of next-generation therapeutics.

The analytical characterization of 2-[4-(4-Chlorophenyl)piperazin-1-yl]-5-fluoropyrimidine involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are essential for confirming its purity and structural integrity. These methods are widely discussed in scientific forums and databases, reflecting the compound's relevance to cutting-edge research. Furthermore, its physicochemical properties, including solubility and stability, are of great interest to formulators aiming to develop bioavailable drug formulations, a key area in pharmaceutical sciences.

As the scientific community continues to explore the potential of piperazine-based compounds, 2-[4-(4-Chlorophenyl)piperazin-1-yl]-5-fluoropyrimidine stands out as a promising scaffold for further investigation. Its dual functionality—combining a chlorophenyl-piperazine moiety with a fluoropyrimidine core—offers a unique platform for designing molecules with tailored biological activities. This aligns with the broader trend of fragment-based drug design and molecular hybridization, strategies that are revolutionizing drug discovery. With ongoing research, this compound may soon find applications in addressing unmet medical needs, particularly in areas like oncology and neuropharmacology.